Cas no 98961-86-5 (2-(2,2-dimethoxyethyl)aminoethan-1-ol)

• Product Name: 2-(2,2-dimethoxyethyl)aminoethan-1-ol
• CAS No: 98961-86-5
• MF: C₆H₁₅NO₃
• MW: 149.188202142715
• CID: 4378791
• PubChem ID: 15192264
• Update Time: 2025-10-28

2-(2,2-dimethoxyethyl)aminoethan-1-ol Chemical and Physical Properties

Names and Identifiers

• Ethanol, 2-[(2,2-dimethoxyethyl)amino]-
• 2-[(2,2-dimethoxyethyl)amino]ethanol
• 98961-86-5
• F83127
• DB-133005
• AKOS012998006
• QLKBVYLVIVCKBD-UHFFFAOYSA-N
• 2-[(2,2-dimethoxyethyl)amino]ethan-1-ol
• 2-((2,2-Dimethoxyethyl)amino)ethan-1-ol
• SCHEMBL4302122
• CS-0230269
• 2-((2,2-dimethoxyethyl)amino)ethanol
• 2-(2,2-dimethoxyethylamino)ethanol
• EN300-103016
• 2-(2,2-dimethoxyethyl)aminoethan-1-ol

• Inchi： 1S/C6H15NO3/c1-9-6(10-2)5-7-3-4-8/h6-8H,3-5H2,1-2H3
• InChI Key： QLKBVYLVIVCKBD-UHFFFAOYSA-N
• SMILES： O(C)C(CNCCO)OC

Computed Properties

• Exact Mass: 149.10519334g/mol
• Monoisotopic Mass: 149.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 6
• Complexity: 66
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 50.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Alkanolamines

Additional information on 2-(2,2-dimethoxyethyl)aminoethan-1-ol

2-(2,2-Dimethoxyethyl)Aminoethan-1-Ol: A Comprehensive Overview

2-(2,2-Dimethoxyethyl)Aminoethan-1-Ol, also known by its CAS Registry Number 98961-86-5, is a versatile organic compound with a unique chemical structure that has garnered significant attention in various scientific and industrial applications. This compound belongs to the class of alcohols and features a combination of ether and amine functionalities, making it a valuable intermediate in organic synthesis. In recent years, advancements in synthetic chemistry and materials science have further highlighted its potential in diverse fields such as pharmaceuticals, agrochemicals, and specialty chemicals.

The molecular structure of 2-(2,2-Dimethoxyethyl)Aminoethan-1-Ol consists of a central ethane backbone with a hydroxyl group (-OH) at position 1 and an aminoethyl group (-NHCH₂CH₂-) at position 2. The aminoethyl group is further substituted with two methoxy groups (-OCH₃), creating a dimethoxy substitution pattern on the ethyl chain. This arrangement imparts unique electronic and steric properties to the molecule, which are crucial for its reactivity and functionality.

Recent studies have focused on the synthesis and characterization of 98961-86-5, particularly its role as an intermediate in the production of bioactive compounds. Researchers have explored its potential as a building block for constructing complex molecules with therapeutic applications. For instance, its ability to undergo nucleophilic substitution reactions has been leveraged in the development of novel drug candidates targeting various diseases, including cancer and neurodegenerative disorders.

In addition to its role in drug discovery, 2-(2,2-Dimethoxyethyl)Aminoethan-1-Ol has been investigated for its applications in polymer chemistry. Its ether linkages and amine functionalities make it an ideal candidate for synthesizing polymeric materials with tailored properties. Recent breakthroughs in polymerization techniques have enabled the use of this compound in creating advanced materials for biomedical devices, coatings, and adhesives.

The chemical stability and reactivity of 98961-86-5 have also been subjects of extensive research. Studies have demonstrated that the compound exhibits excellent thermal stability under mild conditions, making it suitable for large-scale industrial processes. Furthermore, its ability to participate in both acid-catalyzed and base-catalyzed reactions has expanded its utility in organic synthesis.

From an environmental perspective, the eco-friendly synthesis and degradation pathways of 2-(2,2-Dimethoxyethyl)Aminoethan-1-Ol have been explored to align with sustainable chemistry practices. Researchers have developed green methodologies for synthesizing this compound using renewable feedstocks and catalytic systems that minimize waste generation.

In conclusion, 98961-86-5, or 2-(2,2-Dimethoxyethyl)Aminoethan-1-Ol, stands as a testament to the ingenuity of modern chemical synthesis. Its unique structure, coupled with its versatile reactivity, positions it as a key player in advancing scientific research and industrial innovation across multiple disciplines.